1-(Cyclopropylmethyl)-4-(dimethylamino)pyrazine-2,3-dione

• IUPAC Name: 1-(cyclopropylmethyl)-4-(dimethylamino)pyrazine-2,3-dione
• InChI: InChI=1S/C10H15N3O2/c1-11(2)13-6-5-12(7-8-3-4-8)9(14)10(13)15/h5-6,8H,3-4,7H2,1-2H3
• InChI Key: KRXAJPURDNBWCG-UHFFFAOYSA-N
• Canonical SMILES: CN(C)N1C=CN(C(=O)C1=O)CC2CC2
• Molecular Formula: C10H15N3O2
• Molecular Weight: 209.24 g/mol

Description

1-(Cyclopropylmethyl)-4-(dimethylamino)pyrazine-2,3-dione, also known as CPMP, is a chemical compound that has been studied for its potential use as a pharmaceutical drug. CPMP is a pyrazine derivative that has been shown to have a range of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 1-(Cyclopropylmethyl)-4-(dimethylamino)pyrazine-2,3-dione is not fully understood, but it is thought to involve the modulation of several neurotransmitter systems in the brain. This compound has been shown to increase the release of dopamine, norepinephrine, and serotonin, which are all involved in mood regulation and other physiological processes.
Biochemical and Physiological Effects:
In addition to its effects on neurotransmitter systems, this compound has been shown to have several other biochemical and physiological effects. These include the inhibition of monoamine oxidase, which is an enzyme that breaks down neurotransmitters in the brain, and the inhibition of the reuptake of dopamine, norepinephrine, and serotonin.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(Cyclopropylmethyl)-4-(dimethylamino)pyrazine-2,3-dione in lab experiments is that it has been shown to have a relatively low toxicity profile, which makes it a safer alternative to other compounds that have been studied for similar purposes. However, one limitation is that this compound is not widely available and can be difficult to synthesize.

Future Directions

There are several potential future directions for research on 1-(Cyclopropylmethyl)-4-(dimethylamino)pyrazine-2,3-dione. One area of interest is the development of new drugs that are based on the structure of this compound but have improved pharmacological properties. Another area of interest is the exploration of the potential use of this compound in the treatment of other neurological and psychiatric disorders, such as bipolar disorder and attention deficit hyperactivity disorder. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on neurotransmitter systems in the brain.

Synthesis Methods

The synthesis of 1-(Cyclopropylmethyl)-4-(dimethylamino)pyrazine-2,3-dione has been described in several scientific publications. One method involves the reaction of cyclopropylmethylamine with 4-chloro-2,3-dioxopyrazine in the presence of sodium hydride and dimethylformamide. Another method involves the reaction of cyclopropylmethylamine with 4-(dimethylamino)-2,3-dioxopyrazine in the presence of sodium hydride and dimethylformamide.

Scientific Research Applications

1-(Cyclopropylmethyl)-4-(dimethylamino)pyrazine-2,3-dione has been studied for its potential use in treating a range of neurological and psychiatric disorders, including depression, anxiety, and schizophrenia. Several studies have shown that this compound can increase the levels of several neurotransmitters in the brain, including dopamine, norepinephrine, and serotonin.